2-Pentenoic acid, 2-methyl-, ethyl ester
2-Pentenoic acid, 2-methyl-, ethyl ester
Ethyl trans-2-methyl-2-pentenoate, also known as ethyl (E)-2-methylpent-2-en-1-oate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl trans-2-methyl-2-pentenoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl trans-2-methyl-2-pentenoate has been primarily detected in urine. Within the cell, ethyl trans-2-methyl-2-pentenoate is primarily located in the cytoplasm. Ethyl trans-2-methyl-2-pentenoate has a fruity taste.
Brand Name:
Vulcanchem
CAS No.:
1617-40-9
VCID:
VC0167365
InChI:
InChI=1S/C8H14O2/c1-4-6-7(3)8(9)10-5-2/h6H,4-5H2,1-3H3/b7-6+
SMILES:
CCC=C(C)C(=O)OCC
Molecular Formula:
C8H14O2
Molecular Weight:
142.2 g/mol
2-Pentenoic acid, 2-methyl-, ethyl ester
CAS No.: 1617-40-9
Main Products
VCID: VC0167365
Molecular Formula: C8H14O2
Molecular Weight: 142.2 g/mol
| CAS No. | 1617-40-9 |
|---|---|
| Product Name | 2-Pentenoic acid, 2-methyl-, ethyl ester |
| Molecular Formula | C8H14O2 |
| Molecular Weight | 142.2 g/mol |
| IUPAC Name | ethyl (E)-2-methylpent-2-enoate |
| Standard InChI | InChI=1S/C8H14O2/c1-4-6-7(3)8(9)10-5-2/h6H,4-5H2,1-3H3/b7-6+ |
| Standard InChIKey | HYQYCHQAUPHFKX-VOTSOKGWSA-N |
| Isomeric SMILES | CC/C=C(\C)/C(=O)OCC |
| SMILES | CCC=C(C)C(=O)OCC |
| Canonical SMILES | CCC=C(C)C(=O)OCC |
| Description | Ethyl trans-2-methyl-2-pentenoate, also known as ethyl (E)-2-methylpent-2-en-1-oate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl trans-2-methyl-2-pentenoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl trans-2-methyl-2-pentenoate has been primarily detected in urine. Within the cell, ethyl trans-2-methyl-2-pentenoate is primarily located in the cytoplasm. Ethyl trans-2-methyl-2-pentenoate has a fruity taste. |
| PubChem Compound | 6436311 |
| Last Modified | Nov 11 2021 |
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